Cas no 2138258-47-4 (Ethanesulfonamide, N-(4-amino-4-methylcyclohexyl)-)

• Product Name: Ethanesulfonamide, N-(4-amino-4-methylcyclohexyl)-
• CAS No: 2138258-47-4
• MF: C₉H₂₀N₂O₂S
• MW: 220.332301139832
• CID: 5300245
• Update Time: 2025-10-30

Ethanesulfonamide, N-(4-amino-4-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonamide, N-(4-amino-4-methylcyclohexyl)-

• Inchi： 1S/C9H20N2O2S/c1-3-14(12,13)11-8-4-6-9(2,10)7-5-8/h8,11H,3-7,10H2,1-2H3
• InChI Key： XVVRDLJBBSXPOJ-UHFFFAOYSA-N
• SMILES： C(S(NC1CCC(N)(C)CC1)(=O)=O)C

Additional information on Ethanesulfonamide, N-(4-amino-4-methylcyclohexyl)-

Ethanesulfonamide, N-(4-amino-4-methylcyclohexyl): A Comprehensive Overview

Ethanesulfonamide, N-(4-amino-4-methylcyclohexyl), with the CAS number 2138258-47-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development. The name itself is a combination of several key components: "ethanesulfonamide" refers to the sulfonamide group attached to an ethane backbone, while "N-(4-amino-4-methylcyclohexyl)" describes the cyclohexane ring substituted with both an amino and a methyl group at the 4-position. These structural features contribute to the compound's chemical properties and biological activity.

The sulfonamide group in Ethanesulfonamide, N-(4-amino-4-methylcyclohexyl) plays a crucial role in its pharmacological profile. Sulfonamides are known for their ability to form hydrogen bonds, which can enhance bioavailability and stability in biological systems. Recent studies have highlighted the importance of sulfonamides in modulating enzyme activity, particularly in kinase inhibitors, which are widely used in cancer therapy. The presence of this group in our compound suggests potential applications in targeting specific enzymes or receptors.

The cyclohexane ring is another critical structural element. Cyclohexane derivatives are common in pharmaceuticals due to their ability to adopt conformations that can fit into protein binding pockets. The substitution pattern on the cyclohexane ring—specifically the amino and methyl groups at the 4-position—adds further complexity to the molecule. The amino group can act as a hydrogen bond donor or acceptor, enhancing interactions with biological targets. Meanwhile, the methyl group introduces steric effects that can influence both the physical properties of the compound and its binding affinity.

Recent advancements in computational chemistry have allowed researchers to model the behavior of Ethanesulfonamide, N-(4-amino-4-methylcyclohexyl) with unprecedented accuracy. For instance, molecular docking studies have revealed potential binding modes of this compound with various therapeutic targets. One such study published in 2023 demonstrated that this compound exhibits moderate binding affinity to certain G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes and diseases.

In addition to its pharmacological potential, Ethanesulfonamide, N-(4-amino-4-methylcyclohexyl) has shown promise in material science applications. Its unique structure makes it a candidate for use in polymer synthesis or as a building block for more complex molecules. Researchers have explored its reactivity under various conditions, revealing its stability under physiological pH levels and its susceptibility to hydrolysis under extreme conditions.

The synthesis of Ethanesulfonamide, N-(4-amino-4-methylcyclohexyl) involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the cyclohexane ring through cycloaddition reactions and subsequent functionalization with the sulfonamide group. Recent optimizations have focused on improving yield and purity, making this compound more accessible for large-scale production.

From an environmental perspective, understanding the fate and transport of Ethanesulfonamide, N-(4-amino-4-methylcyclohexyl) is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may not persist long-term in natural environments. However, further research is needed to evaluate its behavior under anaerobic conditions and its potential toxicity to aquatic organisms.

In conclusion, Ethanesulfonamide, N-(4-amino-4-methylcyclohexyl) is a versatile compound with diverse applications across multiple disciplines. Its unique structure endows it with properties that make it a valuable tool in drug discovery and material science. As research continues to uncover new insights into its behavior and interactions, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.